Cas no 327064-60-8 (4-(3-Methylpyridin-2-yl)morpholine)

• Product Name: 4-(3-Methylpyridin-2-yl)morpholine
• CAS No: 327064-60-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD10000144
• CID: 853924
• PubChem ID: 46739454
• Update Time: 2025-06-09

4-(3-Methylpyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methylpyridin-2-yl)morpholine
• 2-(4-Morpholino)-3-methylpyridine
• Morpholine, 4-(3-methyl-2-pyridinyl)-
• 4-(3-methyl-2-pyridinyl)morpholine
• MFCD10000144
• DTXSID40675059
• AKOS005259220
• 2-Morpholino-3-picoline
• J-506080
• SCHEMBL3436634
• 327064-60-8
• CNA06460
• CS-0208011
• BS-28270

• MDL： MFCD10000144
• Inchi： 1S/C10H14N2O/c1-9-3-2-4-11-10(9)12-5-7-13-8-6-12/h2-4H,5-8H2,1H3
• InChI Key： KUSLAWUUDVNSNN-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(C)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36000
• LogP: 1.29160

Additional information on 4-(3-Methylpyridin-2-yl)morpholine

Recent Advances in the Study of 4-(3-Methylpyridin-2-yl)morpholine (CAS: 327064-60-8) in Chemical Biology and Pharmaceutical Research

4-(3-Methylpyridin-2-yl)morpholine (CAS: 327064-60-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its interactions with various biological targets. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, mechanism of action, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-(3-Methylpyridin-2-yl)morpholine is its application in the development of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent research has demonstrated that derivatives of 4-(3-Methylpyridin-2-yl)morpholine exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds incorporating this moiety, which showed nanomolar affinity for certain kinase targets.

In addition to its role in kinase inhibition, 4-(3-Methylpyridin-2-yl)morpholine has been investigated for its potential as a building block in the synthesis of novel drug candidates. Its morpholine and pyridine rings provide a versatile scaffold that can be modified to enhance pharmacokinetic properties such as solubility and metabolic stability. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, as highlighted in a 2022 publication in Organic Process Research & Development. The study described an improved catalytic process for the large-scale production of 4-(3-Methylpyridin-2-yl)morpholine, which could facilitate its broader use in pharmaceutical development.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary studies have suggested that 4-(3-Methylpyridin-2-yl)morpholine derivatives may interact with neurotransmitter receptors, offering a new avenue for the treatment of conditions such as depression and anxiety. A 2023 preclinical study published in ACS Chemical Neuroscience explored the compound's effects on serotonin and dopamine receptors, revealing promising modulatory activity. However, further research is needed to fully elucidate its mechanism and therapeutic potential in this context.

Despite these promising findings, challenges remain in the development of 4-(3-Methylpyridin-2-yl)morpholine-based therapeutics. Issues such as off-target effects and metabolic degradation need to be addressed through structural optimization and advanced formulation strategies. Recent computational studies have employed molecular docking and dynamics simulations to predict the binding modes and stability of derivatives, providing valuable insights for future drug design efforts. These approaches, combined with experimental validation, are expected to accelerate the translation of research findings into clinical applications.

In conclusion, 4-(3-Methylpyridin-2-yl)morpholine (CAS: 327064-60-8) represents a versatile and pharmacologically relevant compound with broad potential in drug discovery. Its applications span kinase inhibition, CNS disorders, and beyond, supported by ongoing advancements in synthetic chemistry and biological evaluation. As research continues to uncover new facets of its activity and utility, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.